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Compound of Interest

Compound Name:
3-[(3-Chlorobenzyl)oxy]benzoic

acid

CAS No.: 302569-44-4

Cat. No.: B1609516

Get Quote

An In-Depth Technical Guide to the Chemical Properties of 3-[(3-Chlorobenzyl)oxy]benzoic
acid

Introduction
3-[(3-Chlorobenzyl)oxy]benzoic acid is a synthetic organic compound belonging to the class

of substituted benzoic acid ethers. Its molecular architecture, which combines a benzoic acid

moiety with a chlorobenzyl group through a stable ether linkage, makes it a molecule of

significant interest for researchers in medicinal chemistry, drug development, and materials

science. The presence of distinct functional groups—a carboxylic acid, an ether, and an aryl

chloride—imparts a unique combination of chemical reactivity and potential for biological

interactions. This guide provides a comprehensive technical overview of its chemical

properties, synthesis, analytical characterization, and potential applications, synthesized from

established chemical principles and data on structurally related compounds.
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Core Chemical Identity and Physicochemical
Properties
A precise understanding of a compound's identity and physical characteristics is the foundation

of all further research. These properties dictate its solubility, stability, and appropriate handling

and storage conditions.

Chemical Identifiers
The fundamental identifiers for 3-[(3-Chlorobenzyl)oxy]benzoic acid are summarized below.

Property Value / Identifier Source

IUPAC Name
3-[(3-Chlorobenzyl)oxy]benzoic

acid
-

CAS Number 302569-44-4 [1][2]

Molecular Formula C₁₄H₁₁ClO₃ [1][3]

Molecular Weight 262.69 g/mol [1][3]

Canonical SMILES
C1=CC(=CC(=C1)Cl)COC2=C

C(=CC=C2)C(=O)O
-

InChI Key Inferred from structure -

Physical Properties
Experimental data for the physical properties of this specific molecule are not widely published.

However, based on its structure and the properties of similar aromatic carboxylic acids, the

following characteristics can be anticipated.
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Property Expected Value / State Rationale

Physical Form
White to off-white crystalline

solid

Typical for aromatic carboxylic

acids of similar molecular

weight.

Melting Point
Not available. Expected to be

>100 °C.

The presence of hydrogen

bonding (from the carboxylic

acid) and a rigid aromatic

structure suggests a relatively

high melting point.

Boiling Point

Not available. Likely to

decompose before boiling at

atmospheric pressure.

High molecular weight and

polarity often lead to

decomposition at elevated

temperatures.

Solubility

Sparingly soluble in water;

soluble in organic solvents like

DMSO, DMF, methanol, and

acetone.

The carboxylic acid group

provides some water solubility,

especially in basic conditions,

but the large hydrophobic

aromatic structure dominates.

pKa
Not available. Estimated to be

~4.

The pKa is expected to be

similar to that of benzoic acid

(4.2) and 3-chlorobenzoic acid

(3.82)[4].

Synthesis and Chemical Reactivity
The synthesis of 3-[(3-Chlorobenzyl)oxy]benzoic acid is readily achievable through

established organic chemistry reactions. Its reactivity is governed by the interplay of its primary

functional groups.

Proposed Synthesis Pathway: Williamson Ether
Synthesis
A robust and logical method for preparing this compound is the Williamson ether synthesis.

This protocol involves the nucleophilic substitution of a halide by an alkoxide. The choice of

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://grokipedia.com/page/3_chlorobenzoic_acid
https://www.benchchem.com/product/b1609516/docs?utm_src=pdf-body#3-3-chlorobenzyl-oxy-benzoic-acid-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609516?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


starting materials is critical; beginning with methyl 3-hydroxybenzoate protects the carboxylic

acid from acting as a competing nucleophile and improves solubility in organic solvents.

Experimental Protocol:

Deprotonation: Dissolve methyl 3-hydroxybenzoate (1.0 eq.) in an anhydrous polar aprotic

solvent such as N,N-Dimethylformamide (DMF) or acetone. Add a suitable base, such as

anhydrous potassium carbonate (K₂CO₃, 1.5 eq.) or sodium hydride (NaH, 1.1 eq.), portion-

wise at room temperature. The causality here is the deprotonation of the phenolic hydroxyl

group, which is significantly more acidic than an aliphatic alcohol, to form a potent phenoxide

nucleophile.

Nucleophilic Attack: To the resulting suspension, add 3-chlorobenzyl chloride (1.1 eq.)

dropwise. The reaction mixture is then heated (typically to 50-80 °C) and stirred for several

hours until TLC or LC-MS analysis indicates the consumption of the starting material. The

phenoxide attacks the electrophilic benzylic carbon of 3-chlorobenzyl chloride, displacing the

chloride leaving group to form the ether linkage.

Workup and Isolation of Ester: After cooling, the reaction mixture is poured into water and

extracted with an organic solvent like ethyl acetate. The combined organic layers are washed

with brine, dried over anhydrous sodium sulfate (Na₂SO₄), and concentrated under reduced

pressure to yield the crude methyl 3-[(3-chlorobenzyl)oxy]benzoate. Purification can be

achieved via column chromatography.

Saponification: The isolated methyl ester is dissolved in a mixture of methanol and water. An

excess of a strong base, such as sodium hydroxide (NaOH, 3-5 eq.), is added, and the

mixture is heated to reflux for 1-2 hours. This step hydrolyzes the methyl ester to the

corresponding carboxylate salt.

Acidification and Final Product Isolation: After cooling the reaction mixture, the methanol is

removed under reduced pressure. The remaining aqueous solution is acidified to a pH of ~2

using 1 M HCl. The acidic proton re-protonates the carboxylate, causing the final product, 3-
[(3-Chlorobenzyl)oxy]benzoic acid, to precipitate as a solid. The solid is then collected by

vacuum filtration, washed with cold water, and dried.
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Step 1: Ether Formation

Step 2: Hydrolysis

Methyl 3-Hydroxybenzoate

Methyl 3-[(3-chlorobenzyl)oxy]benzoate3-Chlorobenzyl Chloride

K₂CO₃ or NaH
in DMF

1. NaOH, MeOH/H₂O
2. HCl (aq) 3-[(3-Chlorobenzyl)oxy]benzoic acid

Click to download full resolution via product page

Proposed synthesis of 3-[(3-Chlorobenzyl)oxy]benzoic acid.

Core Chemical Reactivity
The molecule's reactivity is a composite of its constituent functional groups.

3-[(3-Chlorobenzyl)oxy]benzoic acid

Carboxylic Acid

  pKa ~4

Ether Linkage

  Stable

Aryl Chloride

  Unreactive to SN1/SN2

Aromatic Rings

  Site for substitution

Esterification (R-OH, H⁺) Amide Formation (R-NH₂, coupling agent) Reduction (LiAlH₄) Salt Formation (Base) Cleavage (HBr, HI) Nucleophilic Aromatic Substitution (Harsh Conditions) Cross-Coupling (e.g., Suzuki, Buchwald-Hartwig) Electrophilic Aromatic Substitution
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Key reactivity sites of 3-[(3-Chlorobenzyl)oxy]benzoic acid.

Carboxylic Acid: This is the most reactive site. It readily undergoes deprotonation with bases

to form carboxylate salts. It can be converted to esters via Fischer esterification (with an

alcohol and acid catalyst), or to amides using coupling agents (like DCC or EDC) and an

amine. Reduction with strong reducing agents like LiAlH₄ will convert it to the corresponding

benzyl alcohol.

Ether Linkage: The benzyl ether bond is generally stable to most reaction conditions.

However, it can be cleaved by strong acids such as HBr or HI.

Aromatic Rings: Both benzene rings can undergo electrophilic aromatic substitution (e.g.,

nitration, halogenation). The benzoic acid ring is deactivated by the electron-withdrawing

carboxylic acid and ether oxygen, directing incoming electrophiles to the meta positions

relative to those groups. The chlorobenzyl ring is weakly deactivated by the chlorine atom,

which directs electrophiles to the ortho and para positions.

Aryl Chloride: The C-Cl bond on the aromatic ring is strong and generally unreactive towards

nucleophilic substitution unless under very harsh conditions. However, it can participate in

transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig),

providing a powerful method for further molecular elaboration.

Analytical Characterization
A multi-technique approach is essential for confirming the structure and purity of the

synthesized compound.

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals: a

singlet for the two benzylic protons (-O-CH₂-Ar) around 5.0-5.2 ppm, a series of multiplets in

the aromatic region (7.0-8.0 ppm) corresponding to the seven aromatic protons, and a broad

singlet for the acidic carboxylic acid proton (>10 ppm), which may be exchangeable with

D₂O.

¹³C NMR Spectroscopy: The carbon spectrum will confirm the presence of all 14 carbon

atoms. Key signals include the carbonyl carbon of the carboxylic acid (~165-170 ppm),

multiple signals for the aromatic carbons (115-160 ppm), and a signal for the benzylic

methylene carbon (-CH₂-) around 70 ppm.
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Infrared (IR) Spectroscopy: The IR spectrum provides confirmation of the key functional

groups. Characteristic absorptions include a very broad O-H stretch from the carboxylic acid

dimer, typically spanning from 2500-3300 cm⁻¹.[5][6] A strong, sharp C=O (carbonyl)

stretching band will appear around 1680-1710 cm⁻¹.[6] Strong C-O stretching bands for the

ether and carboxylic acid will be present in the 1200-1300 cm⁻¹ region, and C-Cl stretching

vibrations may be observed in the fingerprint region.

Mass Spectrometry (MS): Electron ionization (EI-MS) or electrospray ionization (ESI-MS)

would confirm the molecular weight. The mass spectrum should show a characteristic

isotopic pattern for the molecular ion [M]⁺ or [M-H]⁻ due to the presence of chlorine (³⁵Cl and

³⁷Cl in an approximate 3:1 ratio), resulting in peaks at m/z 262.0 and 264.0 (for the negative

ion). Common fragmentation pathways would include the loss of the carboxylic acid group

and cleavage of the ether bond to produce a 3-chlorobenzyl cation (m/z 125/127).

High-Performance Liquid Chromatography (HPLC): Purity analysis and reaction monitoring

are best performed using reverse-phase HPLC, typically with a C18 column. A suitable

mobile phase would be a gradient of acetonitrile and water containing a small amount of an

acid modifier like formic acid or trifluoroacetic acid to ensure the carboxylic acid remains

protonated for good peak shape.[7]

Pharmacological and Toxicological Considerations
Potential Pharmacological Profile
While specific pharmacological data for 3-[(3-Chlorobenzyl)oxy]benzoic acid are not publicly

available, its structure suggests several avenues for investigation. Benzoic acid and its

derivatives are privileged scaffolds in medicinal chemistry, forming the core of numerous

approved drugs.[4][8] Salicylic acid derivatives, a related class, are well-known for their anti-

inflammatory activity through cyclooxygenase (COX) inhibition.[9][10]

Furthermore, molecules containing a chlorobenzyl moiety have been identified as potent and

specific inhibitors of biological targets. For instance, compounds with a 4-chlorobenzyl group

have been developed as potent inhibitors of leukotriene biosynthesis, which is relevant to

inflammatory diseases.[11] The combination of these structural motifs in 3-[(3-
Chlorobenzyl)oxy]benzoic acid makes it a candidate for screening in assays related to

inflammation, pain, and metabolic disorders. Its potential as an agonist for peroxisome
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proliferator-activated receptors (PPARs) or as an inhibitor of protein glycation could also be

explored, similar to studies on 3-phenoxybenzoic acid derivatives.[12]

Safety, Handling, and Toxicology
No specific safety data sheet (SDS) exists for this compound. Therefore, a conservative

approach to handling is required, based on the known hazards of its structural precursors, such

as 3-chlorobenzoic acid. 3-Chlorobenzoic acid is classified as a skin and serious eye irritant.

[13][14]

Recommended Handling Precautions:

Personal Protective Equipment (PPE): Wear standard PPE, including a lab coat, chemical-

resistant gloves (e.g., nitrile), and safety glasses or goggles.

Engineering Controls: Handle the compound in a well-ventilated laboratory, preferably within

a chemical fume hood, to avoid inhalation of dust or vapors.

Storage: Store in a tightly sealed container in a cool, dry place away from strong oxidizing

agents.

Toxicological Profile: The toxicological profile is unknown. Researchers should assume the

compound is potentially irritating and harmful if swallowed or inhaled. All work should be

conducted by trained personnel familiar with standard laboratory safety procedures.

Conclusion
3-[(3-Chlorobenzyl)oxy]benzoic acid is a well-defined organic molecule with a

straightforward synthetic route and predictable chemical reactivity. Its structure, featuring a

combination of a carboxylic acid, an ether, and a chlorinated aromatic ring, provides multiple

handles for further chemical modification and makes it an intriguing candidate for biological

screening. This guide has outlined its core properties and provided a framework for its

synthesis and analysis, offering a solid foundation for researchers and drug development

professionals interested in exploring its potential in various scientific applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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